molecular formula C14H16N2O4S2 B8505804 2-Sulfamoyl-1,3-benzothiazol-5-yl cyclopentylacetate CAS No. 88515-22-4

2-Sulfamoyl-1,3-benzothiazol-5-yl cyclopentylacetate

Cat. No.: B8505804
CAS No.: 88515-22-4
M. Wt: 340.4 g/mol
InChI Key: LNWOYKKKYGCXAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Sulfamoyl-1,3-benzothiazol-5-yl cyclopentylacetate is a useful research compound. Its molecular formula is C14H16N2O4S2 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

88515-22-4

Molecular Formula

C14H16N2O4S2

Molecular Weight

340.4 g/mol

IUPAC Name

(2-sulfamoyl-1,3-benzothiazol-5-yl) 2-cyclopentylacetate

InChI

InChI=1S/C14H16N2O4S2/c15-22(18,19)14-16-11-8-10(5-6-12(11)21-14)20-13(17)7-9-3-1-2-4-9/h5-6,8-9H,1-4,7H2,(H2,15,18,19)

InChI Key

LNWOYKKKYGCXAW-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)CC(=O)OC2=CC3=C(C=C2)SC(=N3)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 5-hydroxy-2-benzothiazolesulfonamide (2.3 g., 0.01 mole), 4-dimethylaminopyridine (100 mg., catalyst) and triethylamine (1.4 ml., 0.01 mole) in dimethylformamide (20 ml.) is added cyclopentaneacetyl chloride (1.6 g., 0.01 mole). The reaction mixture is stirred at 25° C. for 2 hours, poured into ice water and excess hydrochloric acid and extracted into ether. The organic extract is washed with water and dried over magnesium sulfate. The ether is evaporated and the residue chromatographed on silica gel (130 g. 70-230 mesh) to give 2-sulfamoyl-5-benzothiazolyl cyclopentaneacetate.
Name
5-hydroxy-2-benzothiazolesulfonamide
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
1.4 mL
Type
reactant
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
100 mg
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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